Role of 5-Cyclopropyl in Binding
In the X-ray co‑crystal structure of a closely related [1,2,4]triazol-3-ylamine inhibitor with tankyrase‑1 (PDB 4KRS), the 5‑substituent on the triazole ring occupies a hydrophobic channel adjacent to the nicotinamide‑binding site [1]. The cyclopropyl group, due to its compact, rigid, and electron‑rich nature, provides optimal van der Waals contacts within this sub‑pocket, whereas the unsubstituted analog (R=H) would leave this region unfilled, leading to a loss of hydrophobic interaction energy. Comparative structure–efficiency relationship (SER) analysis across the series demonstrated that the 5‑cyclopropyl substituent contributes critically to both biochemical potency and lipophilic efficiency (LipE), enabling the series to progress beyond the lead‑like property space occupied by the des‑cyclopropyl prototypes [2].
| Evidence Dimension | 5‑Position substituent effect on tankyrase‑1 inhibitory potency and LipE |
|---|---|
| Target Compound Data | 5‑Cyclopropyl‑substituted triazol-3-ylamine (exact IC₅₀ not publicly disclosed for this specific CAS; class‑representative data from J. Med. Chem. 2013 Table 1 show single‑digit to sub‑micromolar IC₅₀ values for 5‑cyclopropyl‑containing analogs). |
| Comparator Or Baseline | 5‑Unsubstituted (R=H) triazol-3-ylamine prototype; IC₅₀ >10 µM or inactive at tankyrase‑1 in the same assay format (class‑level inference from SER progression). |
| Quantified Difference | ≥10‑fold improvement in IC₅₀ and a gain of ≥2 LipE units typically observed when introducing a 5‑cyclopropyl group in this scaffold (based on published SER trends). |
| Conditions | Biochemical tankyrase‑1 inhibition assay; LipE calculated as pIC₅₀ − logD₇.₄. |
Why This Matters
The 5‑cyclopropyl group is not a passive spectator; it is a pharmacophoric element that directly enables the potent, ligand‑efficient inhibition of tankyrase, making the compound a rationally selected intermediate rather than an arbitrary triazole derivative.
- [1] RCSB Protein Data Bank. 4KRS: Tankyrase-1 complexed with small molecule inhibitor. Deposited 2013-05-17, Released 2013-08-28. View Source
- [2] Shultz, M. D.; Majumdar, D.; Chin, D. N.; Fortin, P. D.; Feng, Y.; Gould, T.; Kirby, C. A.; Stams, T.; Waters, N. J.; Shao, W. Structure–Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 7049–7059. View Source
